Cas no 77668-42-9 (2,3-Dichlorobenzoyl Nitrile)

• Product Name: 2,3-Dichlorobenzoyl Nitrile
• CAS No: 77668-42-9
• MF: C₈H₃Cl₂NO
• MW: 200.021519899368
• MDL: MFCD00792559
• CID: 59913
• PubChem ID: 2735968
• Update Time: 2025-11-02

2,3-Dichlorobenzoyl Nitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichlorobenzoyl cyanide
• 2,3- dichloro benzoyl nitrile
• 2, 3 DICHLORO BENZOYL CYANIDE
• (2,3-Dichlorophenyl)oxoacetonitrile
• 2,3-Dichlorobenzoylcyanide
• AK117250
• 2-(2,3-dichlorophenyl)-2-oxoethanenitrile
• dichlorobenzoyl cyanide
• PubChem14364
• 2-(2,3-dichlorophenyl)-2-oxoacetonitrile
• 2,3-dichloro-benzoyl cyanide
• FIBBFBXFASKAON-UHFFFAOYSA-N
• BCP15619
• SBB055425
• DT2025
• OR0344
• VZ22209
• (2,
• NS00004800
• UNII-3K95NM9ZHZ
• 3K95NM9ZHZ
• DTXSID80228306
• F11408
• A839158
• EINECS 278-747-9
• EC 278-747-9
• W-104305
• MFCD00792559
• AKOS015849938
• CS-0157242
• 2-[2,3-bis(chloranyl)phenyl]-2-oxidanylidene-ethanenitrile
• AC-15881
• SCHEMBL3273583
• 77668-42-9
• Benzeneacetonitrile, 2,3-dichloro-?-oxo-; 2,3-Dichlorobenzoyl cyanide; 2,3-Dichlorobenzoyl nitrile
• 2,3-Dichlorobenzoyl nitrile
• AS-14221
• 2-(2,3-Dichlorophenyl)-2-oxoacetonitrile (2,3-Dichlorobenzoylcyanide)
• FT-0609560
• DB-013960
• Benzeneacetonitrile, 2,3-dichloro-a-oxo-; 2,3-Dichlorobenzoyl cyanide; 2,3-Dichlorobenzoyl nitrile
• 2,3-Dichlorobenzoyl Nitrile

• MDL： MFCD00792559
• Inchi： 1S/C8H3Cl2NO/c9-6-3-1-2-5(8(6)10)7(12)4-11/h1-3H
• InChI Key： FIBBFBXFASKAON-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C#N)=O)Cl

Computed Properties

• Exact Mass: 198.95900
• Monoisotopic Mass: 198.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 2.8

Experimental Properties

• Density: 1.446
• Melting Point: 58-61°C
• Boiling Point: 309 ºC
• Flash Point: 141 ºC
• PSA: 40.86000
• LogP: 2.69968

2,3-Dichlorobenzoyl Nitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,3-Dichlorobenzoyl Nitrile

2,3-Dichlorobenzoyl Nitrile (CAS No. 77668-42-9): Properties, Applications, and Market Insights

2,3-Dichlorobenzoyl Nitrile (CAS No. 77668-42-9) is a specialized organic compound widely used in chemical synthesis and industrial applications. This nitrile derivative, characterized by its dichlorinated aromatic ring, serves as a versatile intermediate in the production of agrochemicals, pharmaceuticals, and advanced materials. Its unique chemical properties, including stability and reactivity, make it valuable for researchers and manufacturers alike.

The molecular structure of 2,3-Dichlorobenzoyl Nitrile features a benzoyl nitrile core with chlorine atoms at the 2 and 3 positions. This arrangement enhances its electrophilic character, allowing it to participate in various coupling reactions. With a molecular formula of C8H3Cl2NO and a molar mass of 200.02 g/mol, this compound exhibits moderate solubility in organic solvents like dichloromethane and toluene, making it suitable for diverse synthetic protocols.

In recent years, the demand for 2,3-Dichlorobenzoyl Nitrile derivatives has surged due to their role in developing eco-friendly agrochemicals. As sustainability becomes a global priority, researchers are exploring its use in creating next-generation crop protection agents with reduced environmental impact. This aligns with the growing trend of green chemistry applications in the chemical industry.

The pharmaceutical sector also utilizes 2,3-Dichlorobenzoyl Nitrile CAS 77668-42-9 as a building block for active pharmaceutical ingredients (APIs). Its ability to form stable heterocyclic structures makes it valuable in designing novel therapeutic compounds. Recent studies highlight its potential in synthesizing molecules with anti-inflammatory and antimicrobial properties, addressing critical healthcare challenges.

From a commercial perspective, the market for benzoyl nitrile compounds is expanding, driven by increased R&D investments in specialty chemicals. Manufacturers are optimizing production processes to meet the rising demand while maintaining high purity standards. Analytical techniques like HPLC and GC-MS are commonly employed to ensure the quality of 2,3-Dichlorobenzoyl Nitrile products in industrial settings.

Safety remains a paramount consideration when handling 2,3-Dichlorobenzoyl Nitrile 77668-42-9. Proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. The compound's stability under normal conditions and well-documented handling procedures contribute to its widespread adoption in controlled industrial environments.

Innovative applications continue to emerge for this compound, particularly in material science. Researchers are investigating its incorporation into advanced polymers and liquid crystal displays (LCDs), where its structural properties can enhance material performance. These developments align with the increasing demand for high-performance materials in electronics and renewable energy technologies.

For researchers seeking 2,3-Dichlorobenzoyl Nitrile suppliers, it's essential to verify certifications and analytical reports to ensure product consistency. The compound is typically available in various purity grades, with technical (90-95%) and research-grade (≥98%) being the most common. Storage recommendations generally include cool, dry conditions in amber glass containers to maintain stability.

The future outlook for 2,3-Dichlorobenzoyl Nitrile applications appears promising, with potential expansions into nanotechnology and catalysis. As synthetic methodologies advance, this compound may play a crucial role in developing more efficient chemical processes. The growing emphasis on sustainable chemical manufacturing further enhances its commercial prospects in global markets.

Environmental considerations regarding dichlorobenzoyl nitrile compounds have prompted studies on their biodegradation pathways. Recent research focuses on developing enzymatic degradation methods to address potential environmental persistence, reflecting the chemical industry's commitment to responsible innovation.

In analytical chemistry, 2,3-Dichlorobenzoyl Nitrile CAS No. 77668-42-9 serves as a reference standard for method development and quality control. Its well-characterized properties make it suitable for calibrating instruments and validating analytical procedures in pharmaceutical and environmental testing laboratories.

The synthesis of 2,3-Dichlorobenzoyl Nitrile derivatives continues to evolve, with recent publications highlighting improved catalytic methods that enhance yield and selectivity. These advancements contribute to more sustainable production processes while reducing energy consumption and waste generation.

For those exploring 2,3-Dichlorobenzoyl Nitrile price and availability, market trends indicate stable supply chains with regional variations. Factors such as raw material costs, production scale, and purity requirements significantly influence pricing structures in different geographic markets.

As regulatory frameworks evolve globally, compliance documentation for 2,3-Dichlorobenzoyl Nitrile 77668-42-9 becomes increasingly important. Manufacturers and distributors must maintain up-to-date safety data sheets (SDS) and regulatory filings to ensure seamless international trade of this valuable chemical intermediate.